1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: 1-[1-(3-hydroxybutyl)piperidin-4-yl]-N-(2-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H37N3O2/c1-19(27)8-14-25-15-11-22(12-16-25)26-17-9-21(10-18-26)23(28)24-13-7-20-5-3-2-4-6-20/h2-6,19,21-22,27H,7-18H2,1H3,(H,24,28)
• InChI Key: IWTVFLQTHLHBNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN1CCC(CC1)N2CCC(CC2)C(=O)NCCC3=CC=CC=C3)O
• Molecular Formula: C23H37N3O2
• Molecular Weight: 387.6 g/mol

Description

1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide, also known as Compound X, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X exerts its effects by binding to certain receptors in the brain and modulating their activity. Specifically, it has been shown to interact with dopamine receptors, leading to increased dopamine release in certain brain regions. This mechanism of action is thought to underlie its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X has been shown to have a range of biochemical and physiological effects, including increased dopamine release, modulation of neurotransmitter receptor activity, and inhibition of cancer cell growth. Additionally, it has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of 1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X is its ability to cross the blood-brain barrier, making it a potential candidate for neurological drug development. Additionally, its low toxicity profile and well-established synthesis method make it a practical compound for use in lab experiments. However, one limitation of 1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X is its relatively limited research history, with much of its potential therapeutic applications requiring further investigation.

Future Directions

Several potential future directions for 1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X research include further investigation of its therapeutic potential in neurological disorders, such as Parkinson's disease and schizophrenia, as well as its potential use as a cancer therapy. Additionally, further research on its mechanism of action and potential drug delivery applications may lead to new therapeutic opportunities.

Synthesis Methods

1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X can be synthesized through a multi-step process involving the reaction of 1,4'-bipiperidine-4-carboxylic acid with 2-phenylethylamine and 3-bromobutan-1-ol. The resulting compound is then subjected to a series of purification steps to obtain the final product. This synthesis method has been optimized to produce high yields of 1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X with high purity.

Scientific Research Applications

1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X has been studied for its potential therapeutic applications in various fields of scientific research, including neuroscience, pharmacology, and drug discovery. In neuroscience, 1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X has been shown to modulate the activity of certain neurotransmitter receptors, leading to its potential use as a treatment for neurological disorders such as Parkinson's disease and schizophrenia. In pharmacology, 1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X has been evaluated for its ability to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy. Additionally, 1'-(3-hydroxybutyl)-N-(2-phenylethyl)-1,4'-bipiperidine-4-carboxamide X has been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.